Cas no 7018-76-0 (4-methoxybenzene-1-sulfonyl isocyanate)

• Product name: 4-methoxybenzene-1-sulfonyl isocyanate
• CAS No: 7018-76-0
• MF: C₈H₇NO₄S
• MW: 213.210480928421
• CID: 974738
• PubChem ID: 14763049

4-methoxybenzene-1-sulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-(Isocyanatosulfonyl)-anisole
• 4-methoxy-N-(oxomethylidene)benzenesulfonamide
• EN300-171452
• 4-methoxybenzene-1-sulfonyl isocyanate
• 7018-76-0
• RGVBEISMHCYSNF-UHFFFAOYSA-N
• DTXSID90563750
• 4-methoxybenzenesulfonylisocyanate
• SCHEMBL1945898
• p-methoxybenzenesulfonyl isocyanate
• 4-methoxybenzenesulfonyl isocyanate

• Inchi： InChI=1S/C8H7NO4S/c1-13-7-2-4-8(5-3-7)14(11,12)9-6-10/h2-5H,1H3
• InChI Key： RGVBEISMHCYSNF-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)S(=O)(=O)N=C=O

Computed Properties

• Exact Mass: 213.00957888g/mol
• Monoisotopic Mass: 213.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides